Cas no 118202-63-4 (2,4(1H,3H)-Pyrimidinedione,5-[[(1-methyl-2-phenylethyl)amino]methyl]-, hydrochloride (1:1))

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-[[(1-methyl-2-phenylethyl)amino]methyl]-, hydrochloride (1:1)
• CAS No: 118202-63-4
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• CID: 186733
• PubChem ID: 3088555
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-[[(1-methyl-2-phenylethyl)amino]methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-[[(1-methyl-2-phenylethyl)amino]methyl]-, hydrochloride (1:1)
• 5-[(1-phenylpropan-2-ylamino)methyl]-1H-pyrimidine-2,4-dione,hydrochloride
• N-(5-Uracyl)methyl-2-phenylisopropylamine hydrochloride
• 5-(((1-Methyl-2-phenylethyl)amino)methyl)-2,4(1H,3H)-pyrimidinedione hydrochloride
• 5-{[(1-Phenylpropan-2-yl)amino]methyl}pyrimidine-2,4-diol--hydrogen chloride (1/1)
• 2,4(1H,3H)-Pyrimidinedione, 5-(((1-methyl-2-phenylethyl)amino)methyl)-, monohydrochloride
• DTXSID80922630
• 118202-63-4

• Inchi： 1S/C14H17N3O2.ClH/c1-10(7-11-5-3-2-4-6-11)15-8-12-9-16-14(19)17-13(12)18;/h2-6,9-10,15H,7-8H2,1H3,(H2,16,17,18,19);1H
• InChI Key： YVPGKSAQNIPXSM-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=CNC(N1)=O)CNC(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 295.10894
• Monoisotopic Mass: 295.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Boiling Point: 433.3°C at 760 mmHg
• Flash Point: 215.9°C
• PSA: 70.23